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Compound of Interest

Compound Name: Hesperin

Cat. No.: B1664690

Essential Safety and Handling Guide for
Hesperidin

This guide provides immediate safety, handling, and disposal protocols for Hesperidin, tailored
for researchers, scientists, and drug development professionals. The following procedures are
designed to ensure a safe laboratory environment.

Chemical and Safety Data Overview

Hesperidin is a flavanone glycoside found in citrus fruits.[1] While most safety data sheets
(SDS) indicate that Hesperidin is not classified as a hazardous substance under GHS and
OSHA standards, some sources suggest it may be harmful if swallowed and can cause eye
and skin irritation.[2][3][4][5][6][ 7] Therefore, adopting a cautious approach to handling is
recommended. It is a combustible solid, and fine dust particles may form explosive mixtures
with air.[7]

Physical and Chemical Properties
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Property Value Source
Molecular Formula C28H34015 [1114]
Molecular Weight 610.56 g/mol [1][8]
Appearance Powder, light brown/yellowish [8]
Melting Point 258 - 262 °C [8]

Very slightly soluble in
Solubility methanol and ethanol, [9]

practically insoluble in water.

2-8°C,inadry, cool, and
Storage Temperature ) [31[4][10]
well-ventilated place.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure and ensuring personal safety.

Equipment Specifications Rationale

o To protect eyes from dust
] Safety glasses with side ] ]
Eye/Face Protection ) ) particles and potential
shields or chemical goggles.
splashes.

] ] To prevent skin contact.
Chemical-resistant gloves )
Gloves should be inspected

Hand Protection (e.g., Nitrile rubber, >0.11 mm )
] before use and disposed of
thickness). .
properly after handling.[4][6]
) To protect skin and personal
Body Protection Laboratory coat or coveralls.

clothing from contamination.

Not required under normal use
) ) with adequate ventilation. Use To prevent inhalation of fine
Respiratory Protection , , ,
a NIOSH-approved respirator if ~ dust particles.

dust formation is unavoidable.
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Safe Handling and Disposal Protocol

Handling:

Ventilation: Handle Hesperidin in a well-ventilated area. Use a chemical fume hood if there is
a risk of dust generation.[3][4][8]

e Avoiding Dust: Avoid creating dust. Use appropriate tools for handling the solid material.[7][8]
[10]

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
handling area.[3][4][11]

e Spill Management:

o Minor Spills: For small spills, sweep up the solid material, avoiding dust generation, and
place it in a suitable, labeled container for disposal.[8][10]

o Major Spills: For larger spills, evacuate the area and ensure adequate ventilation. Wear
appropriate PPE before cleaning up the spill.[7]

Disposal: All waste must be handled in accordance with local, state, and federal regulations.[7]

e Unused Product: Dispose of unused or expired Hesperidin as chemical waste. Do not
dispose of it in regular laboratory trash.

» Contaminated Materials: Dispose of contaminated lab supplies (e.g., gloves, pipette tips,
weighing paper) in a designated hazardous waste container.[12]

» Containers: Empty containers may retain product residue. Do not reuse empty containers.
Puncture containers to prevent reuse and dispose of them according to regulations.[7][8]

Hesperidin Handling and Disposal Workflow
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(Start: Handling Hesperidin)

Wear Appropriate PPE:
- Safety Glasses
- Nitrile Gloves
- Lab Coat

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Minor Spill: Major Spill:
Sweep and Collect in Evacuate, Ventilate,
Labeled Waste Container and Use Full PPE for Cleanup

Generate Waste:

- Unused Product
- Contaminated PPE
- Empty Containers

Dispose of Waste in
Designated Hazardous
Waste Containers

End: Decontaminate Work Area
and Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Hesperidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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